Cas no 123997-59-1 (Ivermectin aglycone)

• Product Name: Ivermectin aglycone
• CAS No: 123997-59-1
• MF: C₃₄H₅₀O₈
• MW: 586.756011486053
• CID: 1066739
• PubChem ID: 167996583
• Update Time: 2025-06-25

Ivermectin aglycone Chemical and Physical Properties

Names and Identifiers

• IVERMECTIN AGLYCONE
• Ivermectin Impurity G
• (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R)-6'-[(2S)-butan-2-yl]-12,21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• 123997-59-1
• Ivermectin B1a aglycone
• J-005019
• Ivermectin aglycone

• Inchi： 1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8+,21-11+,24-10+/t19-,20-,22-,25+,26-,27-,28-,29+,30+,31+,33+,34?/m0/s1
• InChI Key： XOCXXEYUGYTCNG-CKHQCAAISA-N
• SMILES： O1[C@H]([C@@H](C)CC)[C@@H](C)CC[C@@]21C[C@@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)C43O)O)O)O2 |c:17,25,t:23|

Computed Properties

• Exact Mass: 586.35056855g/mol
• Monoisotopic Mass: 586.35056855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 2
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 115

Additional information on Ivermectin aglycone

Exploring the Potential of Ivermectin Aglycone: A Comprehensive Overview

Ivermectin aglycone, a compound with the CAS number 123997-59-1, has garnered significant attention in the scientific community due to its diverse pharmacological properties. This compound, derived from the fermentation of Streptomyces avermitilis, is a key component in the development of antiparasitic agents. Recent studies have highlighted its potential beyond traditional applications, particularly in the realms of oncology and inflammation modulation.

The structural elucidation of ivermectin aglycone has been a focal point for researchers aiming to understand its mechanism of action. Its unique chemical composition, characterized by a macrocyclic lactone ring, plays a crucial role in its ability to target specific cellular pathways. This structural feature not only enhances its efficacy against parasitic infections but also positions it as a promising candidate for novel therapeutic interventions.

Recent advancements in ivermectin aglycone research have unveiled its potential as an anticancer agent. Preclinical studies demonstrate that it can induce apoptosis in various cancer cell lines, suggesting a possible role in chemotherapy. Moreover, its ability to modulate inflammatory responses has opened new avenues for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of ivermectin aglycone is another area of intense research. Understanding its absorption, distribution, metabolism, and excretion is critical for optimizing drug delivery systems. Emerging data suggest that nanoparticle-based formulations could significantly enhance its bioavailability, making it more effective when administered orally or topically.

In terms of safety, ivermectin aglycone has shown a favorable toxicity profile in preclinical models. However, further studies are required to assess its long-term effects and potential for human use. Regulatory agencies are closely monitoring these developments to ensure that any therapeutic applications meet stringent safety standards.

The global health community is eagerly awaiting the outcomes of ongoing clinical trials involving ivermectin aglycone. Its versatility as an antiparasitic agent combined with its emerging roles in oncology and inflammation management positions it as a multi-faceted therapeutic tool. As research progresses, the potential for this compound to address unmet medical needs continues to grow.

In conclusion, ivermectin aglycone, with its CAS number 123997-59-1, represents a significant advancement in pharmaceutical science. Its unique properties and diverse applications underscore the importance of continued research to unlock its full therapeutic potential. As we move forward, collaboration between academia, industry, and regulatory bodies will be essential to harness the benefits of this remarkable compound for global health.